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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecanedioyl dichloride (CAS Number: 4834-98-4) is a long-chain aliphatic diacyl chloride.
[1] Its bifunctional nature, with two reactive acyl chloride groups, makes it a valuable monomer
for the synthesis of various polymers, particularly polyamides and polyesters. The long twelve-
carbon chain of dodecanedioyl dichloride imparts flexibility, hydrophobicity, and low moisture
absorption to the resulting polymers, properties that are highly desirable in advanced materials
and specialized biomedical applications. This technical guide provides an in-depth overview of
dodecanedioyl dichloride, including its chemical and physical properties, synthesis, and
applications, with a focus on its relevance to researchers in materials science and drug
development.

Physicochemical Properties

Dodecanedioyl dichloride is a liquid at room temperature with a pungent odor. Its key
physical and chemical properties are summarized in the table below.[1]
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Property Value Reference
CAS Number 4834-98-4 [1]
Molecular Formula C12H20CI202 [1]
Molecular Weight 267.19 g/mol [1]
Appearance Clear yellow to brown liquid

Density 1.069 g/mL at 25 °C [1]

Boiling Point 140 °C at 0.5 mmHg [1]

Flash Point >230 °F (>110 °C) [1]
Refractive Index n20/D 1.468 [1]

Vapor Pressure

<0.75 mmHg at 20 °C

Synthesis of Dodecanedioyl Dichloride

Dodecanedioyl dichloride is typically synthesized from its corresponding dicarboxylic acid,

dodecanedioic acid, through reaction with a chlorinating agent. Thionyl chloride (SOCIz2) is a

commonly used reagent for this conversion due to the clean reaction byproducts (SOz and

HCI), which are gaseous and easily removed.

Dodecanedioic Acid
(HOOC(CH2)10COOH)

Thionyl Chloride
(SOCL)

Reaction

Dodecanedioyl Dichloride
(CICO(CH2)10COCI)

Byproducts

SOz (gas) + HCI (gas)
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Caption: Synthesis of Dodecanedioyl Dichloride.

Experimental Protocol: Synthesis from Dodecanedioic
Acid

Materials:

Dodecanedioic acid

Thionyl chloride (SOCI2)

Dry toluene (or other inert solvent)

Distillation apparatus

Reaction flask with a reflux condenser and a gas outlet to neutralize HCIl and SOz
Procedure:
» In a fume hood, charge a round-bottom flask with dodecanedioic acid.

e Add an excess of thionyl chloride (typically 2-3 equivalents) to the flask. A dry, inert solvent
like toluene can be used.

o Equip the flask with a reflux condenser connected to a gas trap (e.g., a bubbler with a
sodium hydroxide solution) to neutralize the evolved HCI and SOz gases.

» Gently heat the reaction mixture to reflux. The reaction progress can be monitored by the
cessation of gas evolution.

 After the reaction is complete, allow the mixture to cool to room temperature.
e Remove the excess thionyl chloride and solvent by distillation under reduced pressure.

e The crude dodecanedioyl dichloride can be purified by vacuum distillation.
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Applications in Polymer Synthesis

The primary application of dodecanedioyl dichloride is in the synthesis of long-chain
polyamides and polyesters. These polymers are known for their excellent mechanical
properties, thermal stability, and chemical resistance.

Polyamide Synthesis (Nylon 12,X)

Dodecanedioyl dichloride is a key monomer in the synthesis of specialty nylons, such as
Nylon 12,12, where it is reacted with a diamine containing twelve carbon atoms (1,12-
dodecanediamine). The resulting polyamide has a low density of amide linkages, leading to
lower moisture absorption and greater dimensional stability compared to shorter-chain nylons.
The synthesis can be carried out via interfacial polymerization or melt polymerization.

Organic Phase Aqueous Phase
Dodecanedioyl Dichloride Diamine (e.g., 1,12-Dodecanediamine)
in organic solvent in aqueous base
Interface

Polycondensation

Polyamide Film Formation

Click to download full resolution via product page

Caption: Interfacial Polymerization Workflow.

Experimental Protocol: Interfacial Polymerization of
Nylon 12,12

Materials:
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o Dodecanedioyl dichloride

e 1,12-Dodecanediamine

e An organic solvent immiscible with water (e.g., hexane, dichloromethane)

e Water

e Abase to neutralize HCI byproduct (e.g., sodium hydroxide, sodium carbonate)
e Abeaker or a reaction vessel

Procedure:

Prepare an aqueous solution of 1,12-dodecanediamine containing a stoichiometric amount
of a base like sodium hydroxide.

o Prepare a solution of dodecanedioyl dichloride in an organic solvent.

o Carefully pour the organic solution onto the aqueous solution in a beaker to create two
distinct layers.

e Afilm of polyamide (Nylon 12,12) will form at the interface of the two liquids.

» Using forceps, gently grasp the polymer film at the center and pull it upwards. A continuous
rope of nylon can be drawn from the interface.

e The freshly formed polymer should be washed thoroughly with water and then with a solvent
like ethanol to remove unreacted monomers and byproducts.

e The polymer can then be dried in a vacuum oven.

Relevance in Drug Development and Delivery

While direct applications of dodecanedioyl dichloride in pharmaceuticals are not common, its
role in polymer synthesis is highly relevant to the field of drug delivery. Polyamides and
polyesters derived from long-chain monomers are being explored for various biomedical
applications due to their biocompatibility and tunable degradation rates.[2]
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Potential Applications Include:

Microencapsulation: Dodecanedioyl dichloride can be used in interfacial polymerization to
create microcapsules for the controlled release of drugs. The polymer shell's thickness and
permeability can be controlled by adjusting the reaction conditions, thus modulating the drug

release profile.

o Biodegradable Polymers: Polyesters synthesized from dodecanedioyl dichloride and
biocompatible diols can be designed to be biodegradable. The long aliphatic chain can

influence the degradation kinetics, making these polymers suitable for long-term implantable

drug delivery systems.

e Hydrophobic Drug Formulation: The hydrophobic nature of polymers derived from
dodecanedioyl dichloride can be advantageous for encapsulating and delivering poorly
water-soluble drugs, enhancing their bioavailability.[2]

Safety and Handling

Dodecanedioyl dichloride is a corrosive and moisture-sensitive compound. It should be
handled with appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat, in a well-ventilated fume hood. It reacts with water and other protic
solvents to release hydrochloric acid, which is corrosive and toxic.

Hazard Statements:

» Causes severe skin burns and eye damage.

e May cause respiratory irritation.

Precautionary Measures:

e Avoid breathing dust/fume/gas/mist/vapors/spray.

o Wear protective gloves/protective clothing/eye protection/face protection.

¢ In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

advice.
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» Store in a tightly closed container in a dry and well-ventilated place.

Conclusion

Dodecanedioyl dichloride is a key chemical intermediate for the synthesis of high-
performance long-chain polymers. Its unique properties make the resulting polyamides and
polyesters valuable for a range of applications, from advanced materials to innovative drug
delivery systems. For researchers and professionals in drug development, understanding the
chemistry and polymerization of dodecanedioyl dichloride opens up possibilities for creating
novel biocompatible and biodegradable materials for controlled and targeted therapeutic
delivery. Proper handling and storage are crucial due to its corrosive and reactive nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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